Cas no 669008-27-9 (Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)-)

Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)- structure
669008-27-9 structure
Product Name:Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)-
CAS No:669008-27-9
MF:C10H19NO2S
MW:217.328361749649
CID:395590
PubChem ID:21889795
Update Time:2025-09-26

Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)-
    • N-tert-butyl-1-prop-2-enylcyclopropane-1-sulfonamide
    • SCHEMBL636104
    • ZLTSXSSISAWHIK-UHFFFAOYSA-N
    • A1-08883
    • EN300-6734658
    • 1-Allylcyclopropanesulfonic acid tert-butylamide
    • 1-Allyl-cyclopropanesulfonic acid tert-butylamide
    • 1-ALLYL-N-TERT-BUTYLCYCLOPROPANE-1-SULFONAMIDE
    • N-tert-butyl-(1-allyl)cyclopropylsulfonamide
    • N-tert-Butyl-1-(prop-2-en-1-yl)cyclopropane-1-sulfonamide
    • DTXSID40619514
    • 669008-27-9
    • Inchi: 1S/C10H19NO2S/c1-5-6-10(7-8-10)14(12,13)11-9(2,3)4/h5,11H,1,6-8H2,2-4H3
    • InChI Key: ZLTSXSSISAWHIK-UHFFFAOYSA-N
    • SMILES: S(C1(CC=C)CC1)(NC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 217.11377
  • Monoisotopic Mass: 217.11365002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 290.9±23.0 °C at 760 mmHg
  • Flash Point: 129.7±22.6 °C
  • PSA: 46.17
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)- Security Information

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